Cas no 37678-79-8 (Benzenesulfonic acid,4-[2-[4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]phenyl]diazenyl]-)

• Product Name: Benzenesulfonic acid,4-[2-[4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]phenyl]diazenyl]-
• CAS No: 37678-79-8
• MF: C₂₂H₁₆N₄O₄S
• MW: 432.451843261719
• CID: 314814
• PubChem ID: 22908
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[2-[4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[2-[4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]phenyl]diazenyl]-
• 4-[[4-[2-(2-oxonaphthalen-1-ylidene)hydrazinyl]phenyl]diazenyl]benzenesulfonic acid
• 4-((4-((2-Hydroxy-1-naphthyl)azo)phenyl)azo)benzenesulphonic acid
• 4-[(E)-{4-[(2Z)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazino]phenyl}diazenyl]benzenesulfonic acid
• 4-[4-[(2-hydroxy-1-naphthyl)azo]phenyl]azobenzenesulfonic acid
• Benzenesulfonic acid, 4-((4-((2-hydroxy-1-naphthalenyl)azo)phenyl)azo)-
• Benzenesulfonic acid, 4-(2-(4-(2-(2-hydroxy-1-naphthalenyl)diazenyl)phenyl)diazenyl)-
• 37678-79-8
• EINECS 253-621-6
• Tertracid Milling Scarlet GF
• 4'-[2-Hydroxynaphthyl-1-azo]azobenzol-4-sulfonic acid
• C.I. 26900
• Silk Scarlet GL
• 4-[2-[4-[2-(2-Hydroxy-1-naphthalenyl)diazenyl]phenyl]diazenyl]benzenesulfonic acid
• Cloth Scarlet
• Acid Red 151
• 4-[[4-[(2-Hydroxy-1-naphthyl)azo]phenyl]azo]benzenesulfonic acid
• Benzyl Red G
• Benzenesulfonic acid, 4-[2-[4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]phenyl]diazenyl]-
• CHEMBL1985378
• NS00030261
• SCHEMBL11336943
• C.I. Acid Red 151, monosodium salt
• NSC47723
• Fast Silk Red TR
• Azo Silk Red 3B
• Calcocid Milling Red 3R
• 4-[[4-[2-(2-oxonaphthalen-1-ylidene)hydrazinyl]phenyl]diazenyl]benzenesulfonicacid
• DTXSID8068046
• Merpacyl Red L
• SCHEMBL4412992
• Benzenesulfonic acid, 4-[[4-[(2-hydroxy-1-naphthalenyl)azo]phenyl]azo]-
• Silk Red 3B
• NSC-47723
• Red L
• Silk Red B
• Amacid Neutral Red BW
• 657CH6H6AE

• Inchi： 1S/C22H16N4O4S/c27-21-14-5-15-3-1-2-4-20(15)22(21)26-25-17-8-6-16(7-9-17)23-24-18-10-12-19(13-11-18)31(28,29)30/h1-14,27H,(H,28,29,30)/b24-23+,26-25+
• InChI Key： LEYJJTBJCFGAQN-QSZPNPOGSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)O

Computed Properties

• Exact Mass: 432.08938
• Monoisotopic Mass: 432.089226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 4.7

Experimental Properties

• Density: 1.41
• Refractive Index: 1.693
• PSA: 124.04